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Compound of Interest

Compound Name: (2-Bromo-3-iodophenyl)methanol

Cat. No.: B591537

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a summary of the known properties and structure of the chemical
compound with CAS number 1261644-21-6, identified as (2-Bromo-3-iodophenyl)methanol.
This document collates available physicochemical data and structural information. At present,
there is a notable absence of published scientific literature detailing the biological activity,
mechanism of action, or its involvement in cellular signaling pathways. Therefore, this guide
serves as a foundational reference for its chemical characteristics.

Chemical Structure and Properties

(2-Bromo-3-iodophenyl)methanol is a halogenated aromatic alcohol. Its structure consists of
a benzene ring substituted with a bromine atom, an iodine atom, and a hydroxymethyl group.

Structure:
Caption: 2D structure of (2-Bromo-3-iodophenyl)methanol.

A summary of its key chemical properties is presented in Table 1.
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Property Value Source

CAS Number 1261644-21-6 [1][2]
(2-bromo-3-

IUPAC Name ) [1112]
iodophenyl)methanol

Molecular Formula C7HeBrlO [2][3]

Molecular Weight 312.93 g/mol [1]

1S/C7H6BrIO/c8-7-5(4-10)2-1-
InChl Code [1112]
3-6(7)9/h1-3,10H,4H2

PRQUJINCOMDYCMC-
InChl Key [1][2]
UHFFFAOYSA-N
Physical Form Solid [1]
Purity 98% [1]

Synthesis and Reactivity

While specific, detailed experimental protocols for the synthesis of (2-Bromo-3-
iodophenyl)methanol are not readily available in peer-reviewed literature, it is listed as a
commercially available chemical intermediate.[4] This suggests that established synthetic
routes exist. As a benzyl alcohol derivative, it is expected to undergo reactions typical for this
class of compounds, such as oxidation of the alcohol to an aldehyde or carboxylic acid, and
substitution reactions at the benzylic position.

Biological Activity and Toxicological Information

A comprehensive search of scientific databases and literature reveals a lack of published
studies on the biological activity of (2-Bromo-3-iodophenyl)methanol. There is no available
data on its mechanism of action, potential therapeutic effects, or its interaction with biological
signaling pathways.

Safety information from suppliers indicates that the compound may cause skin irritation, serious
eye irritation, and respiratory irritation.[1] The GHS hazard statements are H315, H319, and
H335.[1]
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Experimental Data and Protocols

There are currently no published experimental protocols detailing the use of (2-Bromo-3-
iodophenyl)methanol in biological assays or for the characterization of its effects in biological
systems.

Logical Relationships and Workflows

Given the absence of experimental data on the biological effects of (2-Bromo-3-
iodophenyl)methanol, a hypothetical workflow for its initial screening and characterization is
proposed. This workflow is intended for researchers interested in investigating the potential
bioactivity of this compound.
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Hypothetical Screening Workflow

Compound Acquisition and Preparation

(2-Bromo-3-iodophenyl)methanol
CAS: 1261644-21-6

i

Purity and Identity Confirmation
(NMR, Mass Spec)

i

Solubility Testing
(DMSO, Ethanol, Aqueous Buffers)

Proceed if soluble
and non-toxic at screening concentrations

Initial Biological Screening

Cytotoxicity Assays Antimicrobial Screening Target-based Enzyme Assays
(e.g., MTT, LDH on various cell lines) (Bacteria, Fungi) (e.g., Kinases, Phosphatases)

Follow-up Studies (If|Activityis Observed)

Dose-Response Curves
(IC50/EC50 Determination)

Y

Mechanism of Action Studies

i

Signaling Pathway Analysis
(Western Blot, Reporter Assays)

Click to download full resolution via product page

Caption: Hypothetical workflow for initial biological screening.
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Conclusion

(2-Bromo-3-iodophenyl)methanol is a readily available chemical compound with well-defined
chemical and physical properties. However, its biological role and potential applications in drug
development remain unexplored, as evidenced by the absence of data in the public scientific
literature. The information provided in this guide is intended to serve as a starting point for
researchers who may be interested in investigating this molecule. Any future research should
begin with fundamental in vitro screening to ascertain any potential biological activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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